Cas no 144672-61-7 (Benzoyl chloride,2-[(1-methylethyl)thio]-)

• Product Name: Benzoyl chloride,2-[(1-methylethyl)thio]-
• CAS No: 144672-61-7
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 108844
• PubChem ID: 45081217
• Update Time: 2025-04-18

Benzoyl chloride,2-[(1-methylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-[(1-methylethyl)thio]-
• 2-propan-2-ylsulfanylbenzoyl chloride
• 144672-61-7
• DTXSID00664444
• GBWKEJJYEZHYOR-UHFFFAOYSA-N
• 2-[(Propan-2-yl)sulfanyl]benzoyl chloride
• SCHEMBL4122311
• 2-(isopropylthio)benzoyl chloride

• Inchi： 1S/C10H11ClOS/c1-7(2)13-9-6-4-3-5-8(9)10(11)12/h3-7H,1-2H3
• InChI Key： GBWKEJJYEZHYOR-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1SC(C)C)=O

Computed Properties

• Exact Mass: 214.02203
• Monoisotopic Mass: 214.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives